Cas no 65143-04-6 ((+)-Cyclopentyl S-propyl methylphosphonothioate)
65143-04-6 structure
Product Name:(+)-Cyclopentyl S-propyl methylphosphonothioate
CAS No:65143-04-6
MF:C9H19O2PS
MW:222.284722566605
CID:2704516
PubChem ID:187444
Update Time:2025-04-21
(+)-Cyclopentyl S-propyl methylphosphonothioate Chemical and Physical Properties
Names and Identifiers
-
- (S)-O-Cyclopentyl S-propyl methylphosphonothioate
- 65167-61-5
- 65167-62-6
- 85473-34-3
- (+)-Cyclopentyl S-propyl methylphosphonothioate
- Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester
- 65143-04-6
- (+-)-O-Cyclopentyl S-propyl methylphosphonothioate
- Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (-)-
- (R)-O-Cyclopentyl S-propyl methylphosphonothioate
- O-Cyclopentyl S-propyl methylphosphonothioate
- DTXSID50983713
- Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (+)-
- (-)-Cyclopentyl S-propyl methylphosphonothioate
- (+-)-Cyclopentyl S-propyl methylphosphonothioate
- Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (+-)-
-
- Inchi: 1S/C9H19O2PS/c1-3-8-13-12(2,10)11-9-6-4-5-7-9/h9H,3-8H2,1-2H3
- InChI Key: HQGSMDCBXJCTJI-UHFFFAOYSA-N
- SMILES: S(CCC)P(C)(=O)OC1CCCC1
Computed Properties
- Exact Mass: 222.08433802Da
- Monoisotopic Mass: 222.08433802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.6Ų
(+)-Cyclopentyl S-propyl methylphosphonothioate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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